Cas no 2311-82-2 (2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester)

• Product name: 2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester
• CAS No: 2311-82-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.23528
• CID: 278954
• PubChem ID: 252209

2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester
• ethyl 4-methyl-3-oxoquinoxaline-2-carboxylate
• 3,4-Dihydro-
• 3-Oxo-4-methyl-3,4-dihydro-chinoxalin-carbonsaeure-(2)
• 3-Oxo-4-methyl-3,4-dihydro-chinoxalin-carbonsaeure-(2)-ethylester
• 4-methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid ethyl ester
• AB-323
• AC1L5LH5
• AC1Q69AK
• AR-1I9274
• ethyl 1,2-dihydro-1-methyl-2-oxoquinoxaline-3-carboxylate
• ethyl 1-methyl-2-oxo-1,2-dihydroquinoxaline-3-carboxylate
• ethyl 4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylate
• NSC73565
• SCHEMBL2783058
• CCG-130319
• 2311-82-2
• NSC-73565
• AKOS021627084
• HMS3439G14
• ethyl 4-methyl-3-oxo-3,4-dihydro-2-quinoxalinecarboxylate
• AB-323/13887487
• DTXSID30291161
• HNJKLKWVHVLVMS-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H12N2O3/c1-3-17-12(16)10-11(15)14(2)9-7-5-4-6-8(9)13-10/h4-7H,3H2,1-2H3
• InChI Key： HNJKLKWVHVLVMS-UHFFFAOYSA-N
• SMILES： CCOC(C1=NC2=CC=CC=C2N(C)C1=O)=O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.26
• Boiling Point: 363°Cat760mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.596
• PSA: 58.97
• LogP: 1.11020